Cas no 152498-38-9 (3-chloroprop-2-ene-1-sulfonamide)

• Product Name: 3-chloroprop-2-ene-1-sulfonamide
• CAS No: 152498-38-9
• MF: C₃H₆ClNO₂S
• MW: 155.603238582611
• CID: 5243610
• PubChem ID: 115647640
• Update Time: 2026-03-08

3-chloroprop-2-ene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propene-1-sulfonamide, 3-chloro-
• 3-chloroprop-2-ene-1-sulfonamide

• Inchi： 1S/C3H6ClNO2S/c4-2-1-3-8(5,6)7/h1-2H,3H2,(H2,5,6,7)
• InChI Key： MWLZUBQDPAKLED-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)C=CCl

Additional information on 3-chloroprop-2-ene-1-sulfonamide

Introduction to 3-chloroprop-2-ene-1-sulfonamide (CAS No. 152498-38-9)

3-chloroprop-2-ene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 152498-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical applications.

The molecular structure of 3-chloroprop-2-ene-1-sulfonamide consists of a propenyl backbone substituted with a chloro group and a sulfonamide functional group. This configuration imparts distinct reactivity and binding capabilities, which are highly relevant in the design of novel therapeutic agents. The presence of the chloro substituent enhances the compound's potential to interact with biological targets, while the sulfonamide moiety is well-known for its role in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological significance. The scaffold of 3-chloroprop-2-ene-1-sulfonamide aligns with the growing interest in developing compounds that can address unmet medical needs. Current research indicates that this molecule may possess inhibitory properties against various enzymes and receptors, making it a compelling subject for further investigation.

One of the most intriguing aspects of 3-chloroprop-2-ene-1-sulfonamide is its potential application in the development of antimicrobial agents. Sulfonamides have a long history in medicine, particularly as sulfonamide antibiotics, which have been instrumental in treating bacterial infections. The structural modifications introduced in 3-chloroprop-2-ene-1-sulfonamide aim to enhance its efficacy while reducing the likelihood of resistance development. Preliminary studies suggest that this compound may exhibit broad-spectrum antimicrobial activity, which could be particularly useful in combating resistant bacterial strains.

Furthermore, the chemical properties of 3-chloroprop-2-ene-1-sulfonamide make it an attractive candidate for use as an intermediate in synthetic chemistry. Its reactivity allows for further functionalization, enabling the creation of more complex molecules with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where intermediates play a pivotal role in optimizing lead compounds.

The synthesis of 3-chloroprop-2-ene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological testing. The use of modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions has streamlined the process, making it more efficient and scalable.

From a computational chemistry perspective, 3-chloroprop-2-ene-1-sulfonamide has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided valuable insights into its binding affinity and potential mechanisms of action. By leveraging computational tools, researchers can accelerate the drug discovery process by identifying promising candidates before conducting costly experimental trials.

The pharmacokinetic profile of 3-chloroprop-2-ene-1-sulfonamide is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies suggest that this molecule exhibits favorable properties, such as good solubility and moderate bioavailability, which are desirable traits for a lead drug candidate.

In conclusion, 3-chloroprop-2-ene-1-sulfonamide (CAS No. 152498-38-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key compound for further research and development. As scientific understanding continues to evolve, the potential applications of this sulfonamide derivative are expected to expand, offering new hope for addressing various medical challenges.